Cas no 2371-27-9 (Glycine,N-(2-fluorophenyl)-, hydrazide)

• Product Name: Glycine,N-(2-fluorophenyl)-, hydrazide
• CAS No: 2371-27-9
• MF: C₈H₁₀FN₃O
• MW: 183.182904720306
• CID: 286439
• PubChem ID: 302633
• Update Time: 2025-06-08

Glycine,N-(2-fluorophenyl)-, hydrazide Chemical and Physical Properties

Names and Identifiers

• Glycine,N-(2-fluorophenyl)-, hydrazide
• (2-FLUORO-PHENYLAMINO)-ACETIC ACID HYDRAZIDE
• 2-(2-fluoroanilino)acetohydrazide
• 2-fluoro-phenylaminoethanehydrazide
• N-<2-Fluor-phenyl>-glycin-hydrazid
• 2-[(2-fluorophenyl)amino]acetohydrazide
• DTXSID20307164
• EN300-03796
• 2-((2-Fluorophenyl)amino)acetohydrazide
• Z56869293
• 2-(2-Fluoroanilino)acetohydrazide (non-preferred name)
• NSC 190315
• CS-0219353
• NSC-190315
• 2-(2-Fluorophenylamino)acetohydrazide
• NSC190315
• AKOS000116150
• SCHEMBL2322635
• 2371-27-9

• Inchi： 1S/C8H10FN3O/c9-6-3-1-2-4-7(6)11-5-8(13)12-10/h1-4,11H,5,10H2,(H,12,13)
• InChI Key： XCWWDLJSTDGTTI-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1NCC(NN)=O

Computed Properties

• Exact Mass: 183.08100
• Monoisotopic Mass: 183.081
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 67.2Ų

Experimental Properties

• Density: 1.315
• Boiling Point: 427.1°Cat760mmHg
• Flash Point: 212.1°C
• Refractive Index: 1.6
• PSA: 67.15000
• LogP: 1.39170

Additional information on Glycine,N-(2-fluorophenyl)-, hydrazide

Introduction to Glycine, N-(2-fluorophenyl)-, Hydrazide (CAS No. 2371-27-9)

Glycine, N-(2-fluorophenyl)-, hydrazide is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 2371-27-9, has garnered considerable attention due to its versatile applications in medicinal chemistry and the development of novel therapeutic agents. The molecular structure of this hydrazide derivative features a glycine moiety linked to a 2-fluorophenyl group, making it a valuable intermediate in the synthesis of more complex molecules.

The< strong>N-(2-fluorophenyl)- moiety introduces a fluorine atom into the aromatic ring, which is known to enhance the metabolic stability and binding affinity of drug candidates. Fluorinated aromatic compounds are widely employed in the pharmaceutical industry due to their ability to modulate pharmacokinetic properties and improve therapeutic efficacy. The hydrazide functional group further extends the utility of this compound, providing a reactive site for further chemical modifications and conjugation with other biomolecules.

In recent years, there has been a growing interest in the development of fluorinated hydrazides as key building blocks in drug discovery. These compounds have been explored in various therapeutic areas, including oncology, neurology, and anti-inflammatory treatments. The< strong>hydrazide group is particularly useful for forming Schiff bases and other heterocyclic structures, which are known to exhibit significant biological activity.

One of the most compelling aspects of Glycine, N-(2-fluorophenyl)-, hydrazide is its role as a precursor in the synthesis of small-molecule inhibitors targeting specific biological pathways. For instance, researchers have utilized this compound to develop inhibitors of kinases and other enzymes involved in cancer progression. The fluorine atom's electronic properties contribute to the compound's ability to interact with biological targets in a highly specific manner, thereby enhancing drug potency and selectivity.

The< strong>CAS No. 2371-27-9 provides a unique identifier for this compound, ensuring consistency and accuracy in scientific literature and industrial applications. This standardized nomenclature is crucial for researchers who need to reference or purchase this chemical entity reliably. The compound's purity and quality are also critical factors that influence its effectiveness in synthetic protocols and biological assays.

Recent advancements in computational chemistry have enabled the prediction of molecular properties and reactivity patterns for Glycine, N-(2-fluorophenyl)-, hydrazide with high precision. These computational methods have been instrumental in designing novel derivatives with improved pharmacological profiles. By leveraging machine learning algorithms and quantum mechanical calculations, scientists can optimize synthetic routes and predict potential side effects before conducting expensive wet-lab experiments.

The< strong>fluorophenyl group is particularly interesting from a structural perspective. It combines the rigidity of an aromatic ring with the electron-withdrawing effect of the fluorine substituent, which can influence both the electronic distribution and steric environment of the molecule. This unique combination makes it an attractive scaffold for designing molecules with tailored biological activities.

In clinical research, Glycine, N-(2-fluorophenyl)-, hydrazide has been investigated as a potential therapeutic agent for various diseases. Its ability to cross cell membranes efficiently suggests that it may be suitable for treating conditions that require systemic delivery. Additionally, its hydrazide functionality allows for easy conjugation with other therapeutic molecules or imaging agents, opening up possibilities for targeted therapies and diagnostic applications.

The synthesis of this compound typically involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced techniques such as flow chemistry have been employed to improve reaction efficiency and scalability. These methods allow for better control over reaction conditions and minimize byproduct formation.

The< strong>CAS No. 2371-27-9 associated with Glycine, N-(2-fluorophenyl)-, hydrazide ensures that it can be easily tracked throughout its lifecycle from laboratory research to commercial production. This traceability is essential for regulatory compliance and quality assurance purposes. Manufacturers must adhere to stringent guidelines when producing this compound to ensure it meets the required specifications for pharmaceutical use.

In conclusion, Glycine, N-(2-fluorophenyl)-, hydrazide (CAS No. 2371-27-9) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it a valuable tool for synthesizing novel drug candidates targeting various diseases. As research continues to uncover new applications for fluorinated hydrazides, this compound will likely remain at the forefront of medicinal chemistry innovation.